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Compound of Interest

alpha-D-Galactopyranosy!
Compound Name: _
bromide, tetraacetate

Cat. No.: B013513

In-depth Technical Guide: alpha-D-
Galactopyranosyl bromide, tetraacetate

For researchers, scientists, and professionals in drug development, a precise understanding of
the physicochemical properties of key chemical entities is paramount. This guide provides the
fundamental molecular data for alpha-D-Galactopyranosyl bromide, tetraacetate, a
commonly used glycosyl donor in carbohydrate chemistry.

Physicochemical Data

The molecular formula and weight are critical parameters for stoichiometric calculations in
synthesis and for characterization. The data for alpha-D-Galactopyranosyl bromide,
tetraacetate is summarized below.

Property Value
Molecular Formula C14H19BrOo[1][2][3]
Molecular Weight 411.20 g/mol [2][4][5]

(2R,3R,4S,5R,6R)-3,4,5-Triacetoxy-6-
bromotetrahydro-2H-pyran-2-ylmethyl acetate

IUPAC Name

CAS Number 3068-32-4[1][3]
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This technical summary provides the essential molecular and physical data for alpha-D-
Galactopyranosyl bromide, tetraacetate, presented for ease of use in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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